Cas no 1261988-74-2 (2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid)

2-Chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a chloro group and a hydroxyphenyl moiety bearing a fluorine atom. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen and hydroxyl groups enhances its reactivity, enabling selective functionalization for further derivatization. Its fluorine substitution can improve metabolic stability and binding affinity in drug design. The compound’s well-defined purity and consistent performance make it suitable for research applications requiring precise molecular modifications. Its synthesis is optimized for high yield and scalability, ensuring reliability for industrial and academic use.

2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid structure

1261988-74-2 structure

Product Name:2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid

CAS No:1261988-74-2

MF:C₁₃H₈ClFO₃

MW:266.652226448059

MDL:MFCD18319745

CID:1223350

PubChem ID:53225663

Update Time:2025-10-29

2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid
- DTXSID60689395
- MFCD18319745
- 2-Chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%
- 1261988-74-2
- 3-Chloro-3'-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
- MDL： MFCD18319745
- Inchi： 1S/C13H8ClFO3/c14-12-5-7(1-2-11(12)13(17)18)8-3-9(15)6-10(16)4-8/h1-6,16H,(H,17,18)
- InChI Key： XMAMOSCVCJQWBZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C=1)O)F

Computed Properties

Exact Mass: 266.0146000g/mol
Monoisotopic Mass: 266.0146000g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.5Å²

2-chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326825-5 g	2-Chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%; .	1261988-74-2	95%	5g	€1159.00	2023-04-26
abcr	AB326825-5g	2-Chloro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%; .	1261988-74-2	95%	5g	€1159.00	2025-04-21